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Compound of Interest

Compound Name: Boc-Met-OSu

Cat. No.: B558260 Get Quote

An In-depth Guide for Scientists and Drug Development Professionals on the Safe Handling,

Storage, and Application of N-α-Boc-L-methionine N-hydroxysuccinimide ester.

This technical guide provides comprehensive safety and handling information for Boc-Met-OSu
(N-α-tert-butyloxycarbonyl-L-methionine N-hydroxysuccinimide ester), a crucial reagent in

peptide synthesis and bioconjugation. Adherence to these guidelines is paramount for ensuring

laboratory safety and maintaining the integrity of experimental results. This document details

the material's properties, potential hazards, proper handling procedures, and emergency

measures, and includes a representative experimental protocol for its use in peptide coupling

reactions.

Chemical and Physical Properties
Boc-Met-OSu is a white to off-white solid.[1][2] It is a derivative of the amino acid L-

methionine, where the alpha-amino group is protected by a tert-butyloxycarbonyl (Boc) group,

and the carboxyl group is activated as an N-hydroxysuccinimide (OSu) ester. This dual

functionality makes it an efficient building block for the incorporation of methionine into peptide

chains.
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Property Value References

CAS Number 3845-64-5 [1][2]

Molecular Formula C₁₄H₂₂N₂O₆S [1][2]

Molecular Weight 346.40 g/mol [1][2]

Melting Point 120-128 °C [2]

Appearance Solid [2]

Storage Temperature -20°C [2]

Solubility

Soluble in organic solvents

such as Dioxane,

Dimethylformamide (DMF),

and Dichloromethane (DCM).

[2]

Safety Precautions and Hazard Identification (MSDS
Summary)
While a specific, comprehensive Material Safety Data Sheet (MSDS) for Boc-Met-OSu is not

readily available from a single source, the following information has been compiled from

supplier data and safety information for structurally similar compounds. It is imperative to

handle this reagent with care in a well-ventilated laboratory setting.

Hazard Identification: Based on data for similar compounds, Boc-Met-OSu should be

considered a hazardous substance.[3] The primary hazards are associated with potential

irritation to the skin, eyes, and respiratory tract. Ingestion may be harmful.[3]

Hazard Category Description

Acute Toxicity, Oral May be harmful if swallowed.

Skin Corrosion/Irritation May cause skin irritation.

Eye Damage/Irritation May cause serious eye irritation.

Respiratory Sensitization May cause respiratory tract irritation.
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Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or face shield.[2]

Hand Protection: Compatible chemical-resistant gloves (e.g., Nitrile rubber).[2]

Respiratory Protection: Use a NIOSH-approved N95 (US) or equivalent dust mask.[2]

Skin and Body Protection: Laboratory coat.

Storage and Handling:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Recommended storage temperature is -20°C.[2]

Keep away from moisture and strong oxidizing agents.[4]

The material is classified under Storage Class 11 (Combustible Solids).[2]

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
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Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Experimental Protocols: Peptide Coupling
Boc-Met-OSu is primarily used for the incorporation of a Boc-protected methionine residue into

a peptide chain during solid-phase or solution-phase peptide synthesis. The activated OSu

ester reacts efficiently with the free amino group of another amino acid or a peptide.

General Protocol for Solid-Phase Peptide Synthesis
(SPPS) Coupling
This protocol describes a general procedure for coupling Boc-Met-OSu to a resin-bound

peptide with a free N-terminal amine.

Materials:

Resin-bound peptide with a free N-terminal amine

Boc-Met-OSu

N,N-Dimethylformamide (DMF)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

20% Piperidine in DMF (for Fmoc deprotection if applicable)

Kaiser test reagents

Procedure:

Resin Swelling: Swell the resin-bound peptide in DMF for 30-60 minutes.
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Deprotection (if necessary): If the N-terminus is protected (e.g., with Fmoc), deprotect it

using 20% piperidine in DMF. Wash the resin thoroughly with DMF and DCM.

Coupling Reaction:

Dissolve Boc-Met-OSu (1.5 - 2.0 equivalents relative to the resin substitution) in DMF.

Add DIPEA (1.5 - 2.0 equivalents) to the dissolved Boc-Met-OSu.

Add the activation solution to the deprotected resin.

Reaction Monitoring: Agitate the mixture at room temperature for 2-4 hours. Monitor the

completion of the reaction using a qualitative test such as the Kaiser test.[5]

Washing: Once the reaction is complete (negative Kaiser test), wash the resin thoroughly

with DMF and DCM to remove any unreacted reagents and byproducts.

Chain Elongation: The resin is now ready for the next deprotection and coupling cycle.

Resin Preparation Coupling Reaction Post-Coupling

Swell Resin in DMF N-terminal Deprotection
(e.g., 20% Piperidine/DMF)

Wash Resin
(DMF, DCM)

Dissolve Boc-Met-OSu
and DIPEA in DMF Add Reagents to Resin Agitate at Room Temp

(2-4 hours) Monitor with Kaiser Test Wash Resin
(DMF, DCM) Proceed to Next Cycle

Click to download full resolution via product page

Fig 1. Experimental workflow for SPPS coupling of Boc-Met-OSu.

Spill and Disposal Management
Spill Management:

In case of a spill, avoid generating dust. Wear appropriate PPE, including a dust mask. Gently

sweep the solid material into a designated hazardous waste container. Do not use water to

clean up spills of the solid material as it is moisture-sensitive.

Disposal:
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All waste containing Boc-Met-OSu, including empty containers and contaminated materials,

must be disposed of as hazardous chemical waste. Contact your institution's Environmental

Health and Safety (EHS) office for proper disposal procedures. Do not dispose of down the

drain or in regular trash.

Boc-Met-OSu Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Collect Solid Waste and
Contaminated Materials

Place in a Labeled, Sealed
Hazardous Waste Container

Store in a Designated,
Well-Ventilated Area

Contact EHS for Pickup

Proper Disposal

Click to download full resolution via product page

Fig 2. Workflow for the safe disposal of Boc-Met-OSu waste.

Conclusion
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Boc-Met-OSu is a valuable reagent for peptide synthesis, but its safe handling is crucial for

protecting researchers and ensuring the reliability of experimental outcomes. This guide

provides a comprehensive overview of the necessary safety precautions, handling procedures,

and a representative experimental protocol. Researchers should always consult the most

recent safety information from their chemical supplier and adhere to their institution's safety

guidelines when working with this and any other chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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